5-chloro-3-phenyl-1H-indole

• IUPAC Name: 5-chloro-3-phenyl-1H-indole
• InChI: InChI=1S/C14H10ClN/c15-11-6-7-14-12(8-11)13(9-16-14)10-4-2-1-3-5-10/h1-9,16H
• InChI Key: QWCNAXBXVVZXGZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CNC3=C2C=C(C=C3)Cl
• Molecular Formula: C14H10ClN
• DSSTOX Substance ID: DTXSID70461967
• Molecular Weight: 227.69 g/mol
• CAS RN: 22072-89-5

Description

5-Chloro-3-phenyl-1H-indole is a significant heterocyclic compound. It has an empirical formula of C15H10ClNO2 and a molecular weight of 271.70. It is a solid compound.

Molecular Structure Analysis

The molecular structure of 5-chloro-3-phenyl-1H-indole involves a complex arrangement of atoms. The InChI code for this compound is 1S/C15H10ClNO2/c16-10-6-7-12-11(8-10)13(14(17-12)15(18)19)9-4-2-1-3-5-9/h1-8,17H,(H,18,19). Further analysis of the molecular structure can be found in various scientific papers.

Physical And Chemical Properties Analysis

5-Chloro-3-phenyl-1H-indole is a solid compound. Its InChI code is 1S/C15H10ClNO2/c16-10-6-7-12-11(8-10)13(14(17-12)15(18)19)9-4-2-1-3-5-9/h1-8,17H,(H,18,19).

Scientific Research Applications

Biological Activities and Medicinal Chemistry

5-Chloro-3-phenyl-1H-indole, a molecule with the indole nucleus, has been studied extensively for its diverse biological properties. Notable findings include:

• Anti-Tumor and Anti-Inflammatory Activities : Molecules bearing the indole nucleus, including 5-chloro-3-phenyl-1H-indole derivatives, have shown significant biological activity such as anti-tumor and anti-inflammatory effects. These effects are linked to interactions with DNA and proteins (Geetha et al., 2019).

• Allosteric Modulation of CB1 : Certain derivatives of 5-chloro-3-phenyl-1H-indole have been found to be potent allosteric modulators of the cannabinoid type 1 receptor (CB1), influencing binding affinity and binding cooperativity (Khurana et al., 2014).

• Inhibitors of Human Liver Glycogen Phosphorylase a : Some derivatives of 5-chloro-3-phenyl-1H-indole have shown effectiveness as inhibitors of human liver glycogen phosphorylase a, a potential target for diabetes treatment (Onda et al., 2008).

• Anticancer Properties : Certain derivatives have demonstrated remarkable antiproliferative activity against various cancer cell lines, including leukemia, lung cancer, and breast cancer. These compounds have also shown potential as tubulin polymerization inhibitors, which is significant in cancer therapy (Kazan et al., 2019).

• Antimicrobial Activity : Schiff bases containing the 5-chloro-3-phenyl-1H-indole moiety have been synthesized and evaluated for their antimicrobial activity, showing effectiveness against various pathogens (Basavarajaiah & Miuthyunjayaswamy, 2009).

Chemistry and Synthesis

• Synthetic Techniques and Characterization : Research into the synthesis, characterization, and crystallographic analysis of compounds containing the 5-chloro-3-phenyl-1H-indole structure is ongoing. These studies are crucial for understanding the properties and potential applications of these compounds in various fields (Al-Ostoot et al., 2019).

• Chemical Functionalization : The optimization of chemical functionalities in compounds containing the 5-chloro-3-phenyl-1H-indole moiety is a significant area of research, particularly for enhancing biological activities such as allosteric modulation of receptors (Khurana et al., 2014).

Future Directions

Indole derivatives, including 5-chloro-3-phenyl-1H-indole, have been found to exhibit various biologically vital properties. They have attracted increasing attention in recent years for their potential applications in the treatment of various disorders in the human body. Future research may focus on exploring these properties further and developing new therapeutic applications for these compounds.